2-(ethylthio)-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide

• IUPAC Name: 2-[(2-ethylsulfanylbenzoyl)amino]-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C22H21N3O2S/c1-2-28-20-12-6-4-10-18(20)22(27)25-19-11-5-3-9-17(19)21(26)24-15-16-8-7-13-23-14-16/h3-14H,2,15H2,1H3,(H,24,26)(H,25,27)
• InChI Key: VAJGHEKJJHNORR-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2=CC=CC=C2C(=O)NCC3=CN=CC=C3
• Molecular Formula: C22H21N3O2S
• Molecular Weight: 391.5 g/mol

Description

2-(ethylthio)-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide, also known as EPB or T0901317, is a synthetic compound that has been widely used in scientific research. It belongs to the class of selective modulators of nuclear receptors and has been shown to have potential therapeutic applications in various diseases.

Mechanism of Action

2-(ethylthio)-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide acts as a selective modulator of nuclear receptors, specifically LXR and PPAR. It binds to the ligand-binding domain of these receptors and induces conformational changes that result in the activation of downstream signaling pathways. This activation leads to the regulation of gene expression and subsequent physiological effects.
Biochemical and Physiological Effects:
2-(ethylthio)-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide has been shown to have several biochemical and physiological effects, including the regulation of lipid metabolism, inflammation, and glucose homeostasis. It has been found to increase the expression of genes involved in cholesterol efflux, decrease the expression of pro-inflammatory cytokines, and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

2-(ethylthio)-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide has several advantages for lab experiments, including its high potency, selectivity, and specificity for LXR and PPAR. However, it also has some limitations, including its potential toxicity, low solubility, and limited bioavailability.

Future Directions

There are several future directions for the use of 2-(ethylthio)-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide in scientific research. These include the development of more potent and selective analogs, the investigation of its potential therapeutic applications in other diseases, and the elucidation of its mechanism of action at the molecular level. Additionally, the development of novel drug delivery systems may improve its bioavailability and reduce potential toxicity.

Scientific Research Applications

2-(ethylthio)-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases, including metabolic disorders, cancer, and cardiovascular diseases. It has been shown to act as an agonist of liver X receptor (LXR) and peroxisome proliferator-activated receptor (PPAR) and has been found to regulate lipid metabolism, inflammation, and glucose homeostasis.